Cas no 88459-69-2 (4(1H)-Pyrimidinone, 2-amino-5-[(3-hydroxypropoxy)methyl]-)

• Product Name: 4(1H)-Pyrimidinone, 2-amino-5-[(3-hydroxypropoxy)methyl]-
• CAS No: 88459-69-2
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• CID: 632095
• PubChem ID: 71318092
• Update Time: 2025-04-19

4(1H)-Pyrimidinone, 2-amino-5-[(3-hydroxypropoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-5-[(3-hydroxypropoxy)methyl]-
• 2-amino-5-(3-hydroxypropoxymethyl)-1H-pyrimidin-6-one
• DTXSID90748267
• 2-Amino-5-[(3-hydroxypropoxy)methyl]pyrimidin-4(3H)-one
• 88459-69-2
• 2-Amino-5-((3-hydroxypropoxy)methyl)pyrimidin-4(1H)-one

• Inchi： 1S/C8H13N3O3/c9-8-10-4-6(7(13)11-8)5-14-3-1-2-12/h4,12H,1-3,5H2,(H3,9,10,11,13)
• InChI Key： SKMJSWZWAIVDNE-UHFFFAOYSA-N
• SMILES： O(CC1=CN=C(N)NC1=O)CCCO

Computed Properties

• Exact Mass: 199.09569129g/mol
• Monoisotopic Mass: 199.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 96.9Ų